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Compound of Interest

Compound Name: Acid Yellow 29 free acid
CAS No.: 34063-75-7
Cat. No.: B12814704
Get Quote
. J

Executive Summary & Chemical Identity

Acid Yellow 29 is a monoazo dye traditionally used as a pH indicator and biological stain.[1] In
drug development, it serves as a critical toxicological model for studying azoreductase
metabolism and as a counter-stain in histopathology for visualizing connective tissue
structures.

This guide addresses the Free Acid form, distinct from the common sodium salt. The free acid
is required when specific solubility profiles (organic solvent compatibility) or non-ionic
environments are necessary for analytical standards or specific binding assays.
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Property Data
3-[[4-(phenylamino)phenyl]azo]lbenzenesulfonic
IUPAC Name [_[ (pheny Jphenyljazo]
acid
CAS (Salt) 587-98-4 (Sodium Salt)

Not routinely cited; often described as

CAS (Free Acid
( ) protonated C.l. 13065

Formula C1sH15N303S

353.40 g/mol (Free Acid) vs 375.38 g/mol (Na

Mol.[1][2][3][4] Weight Salt)

1.2 — 2.3 (Transition: Red
pKa (Indicator)
Yellow)

Violet/Red powder (Free Acid)
Appearance
Yellow solution (pH > 2.[1]3)

Synthesis Protocol: The "Acid-Crash" Method

Standard industrial protocols utilize "salting out” (adding NaCl) to precipitate the dye. To isolate
the free acid, we replace this with an acidic precipitation technique.

Phase I: Diazotization of Metanilic Acid

Objective: Generate the electrophilic diazonium salt from metanilic acid.
Reagents:

» Metanilic acid (3-aminobenzenesulfonic acid): 17.3 g (0.1 mol)[1]

e Sodium Carbonate (

): ~5.5 g (to dissolve acid)[1]

e Sodium Nitrite (
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): 7.0 g (0.101 mol)

e Hydrochloric Acid (HCI, 37%): 25 mL
e Ice/Water: As required to maintain
[11[5]
Protocol:
e Dissolution: Suspend metanilic acid in 100 mL water. Add

slowly until the solution is clear and neutral (pH ~7).

o Nitrite Addition: Dissolve

in 20 mL water and add to the metanilic acid solution.

 Acidification (Diazotization): Prepare a beaker with 25 mL conc. HCI and 100 g crushed ice.

o Reaction: Pour the metanilic acid/nitrite mixture slowly into the acid-ice slurry with vigorous
stirring.

o Critical Control Point: Temperature must remain

to prevent decomposition of the diazonium salt into phenols.

o Endpoint: The mixture should turn into a white/grey suspension of the diazonium betaine.

Phase II: Coupling with Diphenylamine

Objective: Couple the diazonium species with diphenylamine to form the azo chromophore.
Reagents:

e Diphenylamine: 17.0 g (0.1 mol)

e Ethanol (95%): 150 mL

e Hydrochloric Acid (conc.): 5 mL (catalyst)
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Protocol:

e Preparation: Dissolve diphenylamine in ethanol. Add 5 mL HCI. Cool to

e Coupling: Slowly add the diazonium suspension (from Phase I) to the diphenylamine solution
over 30 minutes.

o Maturation: Stir for 3-4 hours. Allow temperature to rise to room temperature (

).

o Observation: The solution will turn a deep violet/magenta color. This is the acid form of the
dye (protonated azo group).

Phase lll: Isolation of the Free Acid

Objective: Precipitate the sulfonic acid form without introducing sodium ions.
Protocol:
e Heating: Heat the reaction mixture to

to ensure all intermediate species are dissolved/reacted.

e Acid Crash: Add concentrated HCI (approx. 20-30 mL) dropwise until the pH is

o Mechanism:[6] High acidity suppresses the ionization of the sulfonic acid group (

becomes

) and the protonated amine, reducing solubility in the aqueous/ethanolic mix.
o Crystallization: Cool the mixture slowly to

overnight. The free acid will precipitate as a dark violet/black solid (unlike the yellow sodium
salt).
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o Filtration: Filter the crude solid on a sintered glass funnel.

e Wash: Wash with cold dilute HCI (0.1 M) to remove unreacted amines. Do not wash with
pure water, as the free acid may redissolve or hydrolyze.

Purification Strategy

Crude azo dyes often contain unreacted amines (toxic) and inorganic salts.[1] Multi-stage
purification is required for pharmaceutical-grade applications.

Method A: Recrystallization (Primary)

e Solvent: Use a mixture of Ethanol:Water (80:20) acidified with trace HCI.[1]

e Process: Dissolve crude solid in boiling solvent. Filter hot to remove insoluble impurities.
Cool slowly to crystallize.

e Drying: Dry in a vacuum oven at

over

Method B: Cation Exchange (Polishing)

If sodium contamination is suspected (from the initial metanilic acid dissolution), use this step.

[1]

Resin: Strong Acid Cation Exchange Resin (e.g., Dowex 50W-X8),

form.[1]

o Loading: Dissolve the semi-pure dye in minimal methanol/water.
o Elution: Pass through the column.[3] The resin captures any residual

ions. The eluate contains the pure free acid.

e Recovery: Rotary evaporate the solvent.
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Characterization & Validation

Trustworthiness requires self-validating analytical steps.[1]

Expected Result (Free

Test

Distinction from Salt

Acid)
Soluble in Ethanol, Methanol. Na-Salt is highly water-soluble;
Solubility [1] Sparingly soluble in cold less soluble in pure organic
water. solvents.
) o Na-Salt solution is
pH (1% soln) Highly acidic (pH < 2.0). ]
neutral/weakly basic.[1]
) ] ) Na-Salt leaves Sodium Sulfate
Combustion Analysis No Ash residue.
ash.[1]
_ shifts with pH.[1] Acidic Same chromophore, but solid
UV-Vis

(Yellow): ~435 nm

(Red/Violet): ~520 nm Basic

state color differs.

Mechanism & Pathway Visualization

The following diagram illustrates the reaction pathway and the critical "Acid Crash" divergence

point for isolating the free acid.
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Figure 1: Synthesis pathway highlighting the divergence between industrial salt production and

free acid isolation.[1]

Applications in Drug Development

While Acid Yellow 29 is not a therapeutic API, its role in pre-clinical development is significant:
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» Toxicology (Azoreductase Activity): The azo bond (

) is cleaved by hepatic enzymes (azoreductases) and intestinal flora.[1] Acid Yellow 29 is
used as a model substrate to assay the metabolic capacity of liver microsomes or gut
microbiome to reduce azo compounds into their corresponding amines (Metanilic acid and p-
aminodiphenylamine).[1] This predicts the metabolic stability of azo-based drug candidates.

o Histopathology Counter-Stain: In safety pharmacology, tissue sections are stained to assess
organ damage.[1] Acid Yellow 29 is used in the Mucicarmine stain technique to color
background tissue yellow, providing high contrast for mucins (stained red), aiding in the
detection of adenocarcinomas or drug-induced mucin hypersecretion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Synthesis and Purification of Acid
Yellow 29 Free Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12814704/docs#technical-guide-synthesis-and-
purification-of-acid-yellow-29-free-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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